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Compound of Interest

Compound Name: Aldicarb Sulfone-13C3

Cat. No.: B1154186

Get Quote

Application Note: Quantitative Analysis of Aldicarb Sulfone Residues using Aldicarb Sulfone-
13C3

Abstract
This technical guide details the protocol for the robust quantification of Aldicarb Sulfone, a

terminal metabolic residue of the carbamate pesticide Aldicarb, using stable isotope dilution

mass spectrometry (IDMS). By utilizing Aldicarb Sulfone-13C3 as an internal standard, this

method effectively compensates for matrix-induced ionization suppression/enhancement and

recovery losses in complex matrices such as groundwater, soil, and high-water-content crops

(e.g., citrus, potatoes).

Introduction & Scientific Context
Aldicarb (2-methyl-2-(methylthio)propionaldehyde O-(methylcarbamoyl)oxime) is a potent

acetylcholinesterase (AChE) inhibitor. While the parent compound is highly toxic, it is rapidly

metabolized in the environment and biological systems via oxidation.[1]

Metabolic Pathway: Aldicarb is first oxidized to Aldicarb Sulfoxide, which is subsequently

oxidized to Aldicarb Sulfone.[1][2][3][4]
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Toxicological Relevance: While Aldicarb Sulfone is less potent than the parent or sulfoxide, it

is more persistent in groundwater and soil. Consequently, regulatory bodies (EPA, EU) often

require the quantification of "Total Aldicarb" (sum of parent, sulfoxide, and sulfone).

The Role of 13C3-Labeling: Conventional external calibration often fails in residue analysis

due to "matrix effects"—the alteration of ionization efficiency by co-eluting matrix

components. Aldicarb Sulfone-13C3 serves as the ideal internal standard (IS) because it

shares identical physicochemical properties (retention time, pKa, extraction efficiency) with

the target analyte but is mass-differentiated, allowing it to track and correct for errors at every

stage of the workflow.

Chemical & Physical Properties
The following table compares the native analyte with the isotopically labeled standard.

Property Aldicarb Sulfone (Native)
Aldicarb Sulfone-13C3
(Internal Standard)

CAS Number 1646-88-4
1261170-76-6 (Generic for

labeled variants)

Molecular Formula C₇H₁₄N₂O₄S C₄¹³C₃H₁₄N₂O₄S

Molecular Weight 222.26 g/mol ~225.26 g/mol (+3 Da shift)

Solubility Water, Acetonitrile, Methanol Identical to native

Retention Time ~3.2 min (Method Dependent)
~3.2 min (Co-elutes with

native)

Storage -20°C (Desiccated) -20°C (Desiccated)

Experimental Protocol
Reagents and Standards

Stock Solutions: Prepare 1.0 mg/mL stock solutions of Native Aldicarb Sulfone and Aldicarb
Sulfone-13C3 in Acetonitrile (ACN).
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Working Internal Standard (WIS): Dilute the 13C3 stock to 1.0 µg/mL in ACN. This solution

will be spiked into all samples and calibrators.

LC Solvents: LC-MS grade Water and Methanol (MeOH).[5]

Additives: Ammonium Formate (5 mM) and Formic Acid (0.1%).

Sample Preparation: Modified QuEChERS
Rationale: The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method

provides high recovery for polar carbamates while removing sugars and organic acids.

Homogenization: Weigh 10.0 g of sample (e.g., fruit puree or soil) into a 50 mL centrifuge

tube.

IS Spiking (Crucial Step): Add 50 µL of WIS (13C3) to the sample before extraction. Vortex

for 30s.

Note: Spiking before extraction corrects for recovery losses during the shake-out.

Extraction: Add 10 mL Acetonitrile (1% Acetic Acid). Shake vigorously for 1 min.

Partitioning: Add QuEChERS salts (4g MgSO₄, 1g NaCl). Shake immediately and vigorously

for 1 min to prevent clumping.

Centrifugation: Centrifuge at 4000 rpm for 5 mins.

Cleanup (dSPE): Transfer 1 mL of supernatant to a dSPE tube (containing PSA and MgSO₄).

Vortex 30s and centrifuge.

Reconstitution: Transfer 0.5 mL of cleaned extract to a vial. Evaporate to dryness under N₂

and reconstitute in 0.5 mL Initial Mobile Phase (95:5 Water:MeOH).

LC-MS/MS Conditions
Instrument: Triple Quadrupole Mass Spectrometer (e.g., Agilent 6495 or Sciex 6500+).

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm).
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Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water.

Mobile Phase B: 5 mM Ammonium Formate + 0.1% Formic Acid in Methanol.

Flow Rate: 0.4 mL/min.

Injection Vol: 5 µL.

Gradient Profile:

Time (min) % B Event

0.00 5 Loading

1.00 5 Isocratic Hold

6.00 95 Linear Ramp

8.00 95 Wash

8.10 5 Re-equilibration

| 11.00 | 5 | End |[1]

MRM Transitions (Quantification)
Note: The specific transition for the 13C3 standard depends on the position of the label. The

table below assumes a label placement that is retained in the primary fragment (e.g., backbone

labeling).

Analyte
Precursor Ion
(m/z)

Product Ion
(m/z)

Collision
Energy (V)

Role

Aldicarb Sulfone 223.1 [M+H]⁺ 148.1 15 Quantifier

Aldicarb Sulfone 223.1 [M+H]⁺ 86.1 25 Qualifier

Aldicarb Sulfone-

13C3
226.1 [M+H]⁺ 151.1* 15 Internal Standard
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Technical Note: If the 13C3 label is located on the N-methyl carbamoyl group (which is lost to

form the 148 fragment), the IS transition will be 226.1 -> 148.1. Always verify the

fragmentation pattern of your specific lot of IS by running a product ion scan.

Visualizations
Figure 1: Aldicarb Metabolic Pathway
Caption: Oxidative metabolism of Aldicarb to Sulfoxide and Sulfone, highlighting the increase in

polarity and persistence.
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Figure 2: Analytical Workflow (IDMS)
Caption: Step-by-step QuEChERS extraction coupled with Isotope Dilution Mass Spectrometry.
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Method Validation & Performance
To ensure Trustworthiness and Scientific Integrity, the method must be validated against the

following criteria:

Linearity: Construct a calibration curve (0.5 – 100 ng/mL) plotting the Area Ratio (Analyte

Area / IS Area) vs. Concentration. The R² should be > 0.995.

Matrix Effect (ME) Calculation:
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Note: The use of the 13C3 IS typically normalizes this value to effectively 0% relative error,

even if absolute ionization suppression occurs.

Accuracy/Recovery: Spike blank matrix at 10 and 100 µg/kg. Acceptable recovery range: 70–

120%.[6]

Expert Insights & Troubleshooting
Thermal Instability: Carbamates can degrade in the LC-MS source if the temperature is too

high. Maintain source temperature below 350°C.

Fragment Confirmation: Aldicarb Sulfone can lose the -N-CH3 group or the entire carbamate

moiety. Ensure your 13C3 label is not on a part of the molecule that is lost during the specific

MRM transition you are monitoring, or adjust the MRM mass accordingly.

Ammonium Adducts: In ESI+, Aldicarb Sulfone often forms a strong [M+NH4]+ adduct (m/z

240). If sensitivity for the protonated ion [M+H]+ (223) is low, try monitoring the ammonium

adduct transition (240 -> 76).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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